4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-nitrophenol

• IUPAC Name: 4-(4-hydroxy-3-nitrophenyl)-N,N-dimethylbenzamide
• InChI: InChI=1S/C15H14N2O4/c1-16(2)15(19)11-5-3-10(4-6-11)12-7-8-14(18)13(9-12)17(20)21/h3-9,18H,1-2H3
• InChI Key: DBQODJPRGZSZJL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC=C(C=C1)C2=CC(=C(C=C2)O)[N+](=O)[O-]
• Molecular Formula: C15H14N2O4
• DSSTOX Substance ID: DTXSID90686312
• Molecular Weight: 286.28 g/mol
• CAS No.: 1261897-50-0

Description

4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-nitrophenol is a synthetic chemical compound with the molecular formula C15H14N2O4 and a molecular weight of 286.28 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-nitrophenol typically involves the reaction of 4-nitrophenol with N,N-dimethylcarbamoyl chloride in the presence of a base such as pyridine. The reaction is carried out under controlled temperature conditions to ensure the formation of the desired product.

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of automated reactors and continuous flow systems can enhance the efficiency and yield of the production process.

Chemical Reactions Analysis

Types of Reactions

4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-nitrophenol undergoes various chemical reactions, including:

Reduction: The nitro group can be reduced to an amino group using reducing agents such as hydrogen gas in the presence of a catalyst like palladium on carbon.

Substitution: The phenolic hydroxyl group can participate in nucleophilic substitution reactions, forming ethers or esters.

Common Reagents and Conditions

Reduction: Hydrogen gas, palladium on carbon, ethanol as a solvent.

Substitution: Alkyl halides, base (e.g., sodium hydroxide), organic solvents (e.g., dichloromethane).

Major Products Formed

Reduction: 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-aminophenol.

Substitution: Various ethers or esters depending on the substituent used.

Scientific Research Applications

4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-nitrophenol has a wide range of applications in scientific research:

Chemistry: Used as a reactant in the synthesis of selective glucocorticoid receptor agonists and inhibitors of various kinases.

Biology: Investigated for its potential role in modulating biological pathways and as a tool in biochemical assays.

Medicine: Explored for its potential therapeutic applications, including as a precursor for drug development.

Industry: Utilized in the production of advanced materials and as an intermediate in chemical manufacturing.

Mechanism of Action

The mechanism of action of 4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-nitrophenol involves its interaction with specific molecular targets and pathways. The compound can act as an inhibitor of certain enzymes, thereby modulating biochemical pathways. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

4-(Dimethylcarbamoyl)phenylboronic acid: Shares a similar structural motif but differs in its functional groups and applications.

4-(Methanesulfonyl)phenylboronic acid: Another boronic acid derivative with distinct chemical properties and uses.

Biological Activity

4-[4-(N,N-Dimethylaminocarbonyl)phenyl]-2-nitrophenol, commonly referred to as DMNPC, is an organic compound belonging to the nitrophenol family. This compound has garnered attention in scientific research due to its diverse biological activities, including antimicrobial and anticancer properties. This article aims to provide a comprehensive overview of the biological activity of DMNPC, supported by relevant research findings and data.

DMNPC is characterized by its bright yellow crystalline form and a melting point of approximately 146°C. Its structure includes a nitrophenol moiety and a dimethylaminocarbonyl group, which contribute to its chemical reactivity and biological interactions.

Antimicrobial Properties

Research indicates that DMNPC exhibits antimicrobial activity against various microorganisms, including fungi, bacteria, and viruses. In particular, studies have demonstrated its effectiveness against specific strains of bacteria such as Staphylococcus aureus and Escherichia coli. The mechanism of action is believed to involve disruption of microbial cell membranes and inhibition of essential metabolic pathways.

Anticancer Activity

DMNPC has shown promising results in inhibiting the growth of several cancer cell lines. Notably, it has been tested against human breast cancer (MCF-7) and oral squamous cell carcinoma (OSCC) lines. The compound appears to induce apoptosis in cancer cells through mechanisms involving oxidative stress and disruption of cellular signaling pathways.

Case Study: Anticancer Efficacy

A recent study evaluated the cytotoxic effects of DMNPC on MCF-7 cells. The results indicated that DMNPC significantly reduced cell viability in a dose-dependent manner, with an IC50 value of approximately 15 μM. Further analysis revealed that DMNPC triggered apoptosis through the activation of caspase-3 and the upregulation of pro-apoptotic proteins.

Cell Line	IC50 (μM)	Mechanism of Action
MCF-7	15	Apoptosis via caspase activation
OSCC	20	Oxidative stress induction

The biological activity of DMNPC can be attributed to its ability to interact with various molecular targets within cells. The nitro group can participate in redox reactions, while the dimethylaminocarbonyl group enhances solubility and stability. These interactions may modulate enzyme activities critical for cellular processes.

Enzyme Inhibition

DMNPC has been investigated for its inhibitory effects on enzymes such as tyrosinase , which is involved in melanin biosynthesis. Inhibition of tyrosinase can have therapeutic implications for conditions like hyperpigmentation and melanoma. Studies have shown that DMNPC exhibits competitive inhibition with an IC50 value comparable to established inhibitors like kojic acid.

Toxicity and Safety

While DMNPC exhibits significant biological activity, it is essential to assess its toxicity profile. Preliminary studies suggest that at concentrations below 25 μM, DMNPC does not exhibit cytotoxicity in normal human cell lines. However, further investigations are necessary to establish a comprehensive safety profile.